Cas no 2248320-40-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate
• CAS No: 2248320-40-1
• MF: C₁₇H₁₉NO₆
• MW: 333.335865259171
• CID: 6129002
• PubChem ID: 165730223
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248320-40-1
• EN300-6525694
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate

• Inchi： 1S/C17H19NO6/c1-2-23-14-10-22-8-7-11(14)9-15(19)24-18-16(20)12-5-3-4-6-13(12)17(18)21/h3-6,11,14H,2,7-10H2,1H3
• InChI Key： ALHRCBYDFRIEDC-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C1)OCC

Computed Properties

• Exact Mass: 333.12123733g/mol
• Monoisotopic Mass: 333.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate (CAS No. 2248320-40-1) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate, identified by its CAS number 2248320-40-1, represents a fascinating molecule in the realm of chemical biology. This heterocyclic ester exhibits structural features that make it a promising candidate for further exploration in pharmaceutical and biochemical applications. The presence of both an isoindole core and an ethoxyoxane side chain introduces unique electronic and steric properties, which are highly relevant in the design of novel bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can interact with biological targets in multiple ways. The 1,3-dioxo moiety within this compound suggests potential for metabolic stability and bioavailability, while the acetate functional group provides a versatile handle for further derivatization. These features align well with current trends in medicinal chemistry, where compounds with diverse pharmacophoric elements are sought after for their ability to modulate biological pathways effectively.

In the context of contemporary research, the isoindole scaffold has garnered significant attention due to its role as a privileged structure in numerous bioactive natural products and synthetic drugs. Its aromaticity and ability to adopt various conformations make it an excellent platform for designing molecules with specific binding affinities. The 3-ethoxyoxan-4-yl substituent further enhances the compound's complexity, introducing a polar ether linkage that could improve solubility and interactions with polar biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic intervention. The combination of structural motifs found in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-yl)acetate suggests applications in areas ranging from anti-inflammatory to anticancer therapies. For instance, isoindole derivatives have been reported to exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology research. Additionally, the ethoxyoxane group may contribute to favorable pharmacokinetic properties, such as reduced clearance rates and prolonged half-life.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in constructing such molecules efficiently. Techniques like transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have enabled chemists to assemble the desired framework with high precision. Furthermore, computational tools can aid in predicting optimal reaction conditions and minimizing unwanted side products, thereby streamlining the synthetic route.

From a biochemical perspective, understanding the interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethoxyoxan-4-y acetate) and biological targets is crucial for evaluating its potential therapeutic value. High-throughput screening (HTS) technologies combined with structure-based drug design approaches can provide valuable insights into binding modes and affinity profiles. Such studies are essential for optimizing lead compounds into viable drug candidates that meet stringent pharmacological requirements.

The versatility of this compound also extends to its derivatization potential. By modifying either the isoindole core or the ethoxyoxane side chain, researchers can generate libraries of analogs with tailored properties. This strategy allows for systematic exploration of structure-function relationships, enabling the identification of substructures that contribute most significantly to bioactivity. Such explorations are often guided by principles from fragment-based drug design (FBDD), where small molecular fragments are incrementally built into more complex entities.

In conclusion,1,3-dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 2 - ( 3 - eth oxy oxan - 4 - yl ) ac eta te (CAS No. 2248320 - 40 - 1) stands out as a promising entity in chemical biology due to its unique structural features and potential applications in drug discovery. Its combination of an isoindole scaffold with an ethoxyoxane substituent offers a rich ground for exploration in medicinal chemistry. As research progresses，this compound is likely to play a significant role in developing novel therapeutic agents that address unmet medical needs.